Cas no 384361-19-7 (methyl 5-(2-methoxybenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: methyl 5-(2-methoxybenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 384361-19-7
• MF: C₁₉H₁₆O₆
• MW: 340.326745986938
• CID: 5901037
• PubChem ID: 803461
• Update Time: 2025-06-28

methyl 5-(2-methoxybenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-((2-methoxybenzoyl)oxy)-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 5-[(2-methoxybenzoyl)oxy]-2-methyl-, methyl ester
• methyl 5-(2-methoxybenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate
• AKOS002163671
• 384361-19-7
• SR-01000249194-1
• Z57965219
• SR-01000249194
• F1190-0403
• 3-(methoxycarbonyl)-2-methylbenzo[b]furan-5-yl 2-methoxybenzoate
• Oprea1_682983
• methyl 5-(2-methoxybenzoyl)oxy-2-methyl-1-benzofuran-3-carboxylate

• Inchi： 1S/C19H16O6/c1-11-17(19(21)23-3)14-10-12(8-9-16(14)24-11)25-18(20)13-6-4-5-7-15(13)22-2/h4-10H,1-3H3
• InChI Key： DRBUGDOAUYWJJY-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OC(=O)C3=CC=CC=C3OC)C=C2C(C(OC)=O)=C1C

Computed Properties

• Exact Mass: 340.09468823g/mol
• Monoisotopic Mass: 340.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75Ų

Experimental Properties

• Density: 1.270±0.06 g/cm3(Predicted)
• Boiling Point: 493.3±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on methyl 5-(2-methoxybenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate

Introduction to CAS No 384361-19-7: Methyl 5-(2-Methoxybenzoyloxy)-2-Methyl-1-Benzofuran-3-Carboxylate

Methyl 5-(2-methoxybenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate, identified by the CAS number 384361-19-7, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzofurans, which are known for their aromatic properties and versatile applications. The structure of this compound includes a benzofuran ring system substituted with methoxy and methyl groups, along with a carboxylate ester functionality. These features make it a valuable molecule for research and development in drug discovery, agrochemicals, and materials science.

The synthesis of methyl 5-(2-methoxybenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient pathways for the preparation of such compounds. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

One of the most promising areas of research involving this compound is its potential as a bioactive agent. Studies have shown that benzofuran derivatives exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. In particular, the presence of methoxy groups in the molecule enhances its ability to interact with biological systems, making it a candidate for drug development.

Moreover, the unique structure of methyl 5-(2-methoxybenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate allows for further functionalization, enabling researchers to explore its applications in polymer chemistry and material science. For example, its carboxylate group can be used as a reactive site for polymerization or cross-linking reactions, leading to novel materials with tailored properties.

In terms of environmental impact, understanding the degradation pathways and toxicity profiles of this compound is crucial for its safe application. Recent studies have focused on assessing its biodegradability under various environmental conditions, which is essential for regulatory compliance and sustainable practices.

In conclusion, methyl 5-(2-methoxybenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate (CAS No: 384361-19-7) is a multifaceted compound with diverse applications across multiple disciplines. Its structural complexity and functional versatility make it an intriguing subject for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.